Cas no 2172047-43-5 (5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidocyclohex-3-ene-1-carboxylic acid)

• Product Name: 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidocyclohex-3-ene-1-carboxylic acid
• CAS No: 2172047-43-5
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6339747
• PubChem ID: 165820348
• Update Time: 2025-06-30

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidocyclohex-3-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidocyclohex-3-ene-1-carboxylic acid
• 2172047-43-5
• 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]cyclohex-3-ene-1-carboxylic acid
• EN300-1555499

• Inchi： 1S/C28H32N2O5/c1-28(2,26(33)30-19-9-7-8-18(16-19)25(31)32)14-15-29-27(34)35-17-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-7,9-13,18-19,24H,8,14-17H2,1-2H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： VGSQLHSGPRZVKN-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)(C)C(NC1C=CCC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidocyclohex-3-ene-1-carboxylic acid

Introduction to 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidocyclohex-3-ene-1-carboxylic acid (CAS No. 2172047-43-5)

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidocyclohex-3-ene-1-carboxylic acid, identified by its CAS number 2172047-43-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclohexane ring, an amide functionality, and a fluorenyl moiety. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and therapeutic development.

The fluorenylmethoxycarbonyl (Fmoc) protecting group in the molecule's name is particularly noteworthy. Fmoc groups are widely employed in peptide synthesis as temporary protecting groups for the amino group of amino acids. The stability and ease of removal of the Fmoc group under mild acidic conditions make it a preferred choice in solid-phase peptide synthesis (SPPS). However, the incorporation of an Fmoc moiety into a more complex molecule like 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidocyclohex-3-ene-1-carboxylic acid suggests potential applications beyond simple peptide synthesis. It could serve as a key intermediate in the synthesis of more elaborate peptidomimetics or even as a building block for larger pharmacophores.

The cyclohexane ring in the molecule is another critical structural feature. Cycloalkanes, particularly cyclohexane derivatives, are ubiquitous in natural products and pharmaceuticals due to their ability to adopt stable chair conformations. This conformational flexibility can be exploited to fine-tune the spatial orientation of functional groups within a molecule, which is crucial for achieving optimal biological activity. In this context, the amide linkage connecting the cyclohexane ring to the rest of the molecule could play a pivotal role in modulating interactions with biological targets.

The amide functionality itself is a cornerstone of many bioactive molecules. Amides are known for their versatility in drug design, often serving as hydrogen bond donors or acceptors, which can enhance binding affinity to protein targets. The presence of an amide group in 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidocyclohex-3-ene-1-carboxylic acid suggests that this compound may interact with biological macromolecules through non-covalent interactions, such as hydrogen bonding and hydrophobic effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules with high precision. These tools have been instrumental in understanding how structural features like the fluorenylmethoxycarbonyl group, cyclohexane ring, and amide functionality contribute to the overall biological activity of a compound. For instance, studies have shown that fluorene derivatives can exhibit favorable properties such as photostability and lipophilicity, making them attractive candidates for drug development.

The dimethylbutanamido part of the molecule adds another layer of complexity. This structural motif can influence both the solubility and metabolic stability of the compound. Additionally, it may serve as a scaffold for further derivatization, allowing chemists to explore new chemical space and identify novel bioactive entities.

In terms of potential applications, 5-4-( ${(9H-fluoren -9 -yl)methoxycarbonyl}amino)-2 , 2 -dimethylbutanamidocyclohex -3 -ene -1 -carboxylic acid (CAS No . 2172047 -43 -5) could be explored in various therapeutic areas. Given its structural complexity and functional diversity, it may find utility as an intermediate in the synthesis of small-molecule inhibitors targeting specific enzymes or receptors involved in diseases such as cancer, inflammation, or neurodegeneration. The amide group could be modified to enhance binding affinity or selectivity towards particular biological targets.

The fluorenylmethoxycarbonyl group, while primarily known for its role in peptide synthesis, might also contribute to photophysical properties that are relevant in areas such as photodynamic therapy or fluorescent imaging probes. The cyclohexane ring could be further functionalized to introduce additional pharmacophoric elements or to improve pharmacokinetic profiles.

One particularly exciting aspect of this compound is its potential as a scaffold for peptidomimetics—molecules designed to mimic the bioactivity of peptides but with improved stability and bioavailability. The combination of an amide linkage, a cyclohexane ring, and a fluorenyl moiety provides a versatile platform for designing such mimetics. For example, replacing part of a peptide sequence with this cyclic structure could preserve key interactions while reducing susceptibility to enzymatic degradation.

Recent research has highlighted the importance of molecular diversity in drug discovery programs. Compounds like 5 -4 -( ${(9H-fluoren -9 -yl)methoxycarbonyl}amino)-2 , 2 -dimethylbutanamidocyclohex -3 -ene -1 -carboxylic acid (CAS No . 2172047 -43 -5) contribute significantly to this diversity by introducing novel structural motifs that may not be present in natural product libraries or existing drug candidates. This can lead to the identification of drugs with unique mechanisms of action and improved therapeutic profiles.

The synthesis of this compound would likely involve multi-step organic transformations, requiring expertise in both classical organic chemistry techniques and modern synthetic methodologies such as transition metal-catalyzed reactions or flow chemistry. The presence of multiple stereocenters—such as those implied by the cyclohexane ring—would necessitate careful control over stereochemistry during synthesis to ensure high enantiomeric purity.

In conclusion,5 -4 -( ${(9H-fluoren -9 -yl)methoxycarbonyl}amino)-2 , 2 -dimethylbutanamidocyclohex -3 -ene -1 carboxylic acid (CAS No . 2172047 43 - 5) represents an intriguing compound with potential applications across multiple areas of pharmaceutical research and development。 Its unique structural features— including . . . .